N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide

• IUPAC Name: N,N-dimethyl-2-[(3-thiophen-3-ylpropanoylamino)methyl]-4,6,7,8-tetrahydropyrazolo[1,5-a][1,4]diazepine-5-carboxamide
• InChI: InChI=1S/C18H25N5O2S/c1-21(2)18(25)22-7-3-8-23-16(12-22)10-15(20-23)11-19-17(24)5-4-14-6-9-26-13-14/h6,9-10,13H,3-5,7-8,11-12H2,1-2H3,(H,19,24)
• InChI Key: PQIVAGBVDPVMDS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCCN2C(=CC(=N2)CNC(=O)CCC3=CSC=C3)C1
• Molecular Formula: C18H25N5O2S
• Molecular Weight: 375.5 g/mol

Description

N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide is a useful research compound. Its molecular formula is C18H25N5O2S and its molecular weight is 375.5 g/mol. The purity is usually 95%.
The exact mass of the compound N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide is 375.17289623 g/mol and the complexity rating of the compound is 504. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

The compound belongs to a class of chemicals involved in the synthesis of various heterocyclic compounds. These include pyrazole-based derivatives, which are crucial for developing new pharmaceuticals and materials with unique properties. For instance, pyrazolo[3,4-e][1,4]diazepin-4-ones, similar in structure to the given compound, have been synthesized through reactions involving amino-pyrazole-carboxamides, indicating the utility of such compounds in creating complex heterocyclic structures (Bol’but, Kemskii, & Vovk, 2014).

Antimicrobial Activity

Compounds with structures similar to N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide have shown promise in antimicrobial studies. For example, thio-substituted ethyl nicotinate and thieno[2,3-b]pyridine derivatives, which share a thienyl group common with the given compound, exhibited antimicrobial activities in vitro (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Cytotoxic Activity

Compounds structurally related to the given chemical have been explored for their cytotoxic activities, which is crucial for developing new anticancer agents. For instance, carboxamide derivatives of benzo[b][1,6]naphthyridines, which feature similar molecular frameworks, have been tested for growth inhibitory properties against various cancer cell lines, demonstrating the potential for such compounds in cancer research (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Pharmaceutical Applications

The structural features of N,N-dimethyl-2-({[3-(3-thienyl)propanoyl]amino}methyl)-7,8-dihydro-4H-pyrazolo[1,5-a][1,4]diazepine-5(6H)-carboxamide, such as the pyrazolo and diazepine rings, are often found in compounds with significant pharmaceutical applications, including as CCR5 antagonists for potential treatment of diseases like HIV (Ikemoto, Ito, Nishiguchi, Miura, & Tomimatsu, 2005).